Cas no 2052-07-5 (2-Bromo-1,1'-biphenyl)

• Product Name: 2-Bromo-1,1'-biphenyl
• CAS No: 2052-07-5
• MF: C₁₂H₉Br
• MW: 233.103862524033
• MDL: MFCD00000065
• CID: 42400
• PubChem ID: 16329
• Update Time: 2025-06-13

2-Bromo-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Bromobiphenyl
• 2-Bromo-1,1'-biphenyl
• 1-bromo-2-phenylbenzene
• 2-Brombiphenyl
• 2-bromo-biphenyl
• 2-BROMODIPHENYL
• Biphenyl,2-bromo
• bromo-biphenyl
• bromo-biphenyl acid
• o-Bromobiphenyl
• pbb 1
• PBB NO 1
• 1,1'-Biphenyl, 2-bromo-
• Biphenyl, 2-bromo-
• 2-Bromo-diphenyl
• bromobiphenyl
• 1,1'-Biphenyl, bromo-
• GXS4234YXD
• KTADSLDAUJLZGL-UHFFFAOYSA-N
• NSC67353
• PubChem8879
• 2-bromo-1-phenylbenzene
• DSSTox_CID_4638
• 1-bromo-2-phenyl-benzene
• PBB N
• PS-7683
• BCP23395
• BROMOBIPHENYL, 2-
• DTXSID0024638
• PBB No. 1
• SMR001224489
• CHEMBL1462584
• CS-W001914
• AKOS005254299
• InChI=1/C12H9Br/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9
• NCGC00091586-03
• 2-BIPHENYLYL BROMIDE
• B0559
• CAS-2052-07-5
• EINECS 218-141-3
• MFCD00000065
• CCRIS 5888
• Tox21_400039
• FT-0634010
• NSC 67353
• Q27279344
• CX1316
• AC-4963
• 2-Bromobiphenyl, 96%
• NCIOpen2_003445
• A15027
• 1-(4-Methoxybenzyl)-2-oxopiperidin-3-yl?acetate
• W-107611
• SCHEMBL115115
• NCGC00091586-01
• MLS002152871
• SY013526
• 2052-07-5
• 2-PHENYLBROMOBENZENE
• NSC-67353
• AI3-11170
• HMS3039P09
• EN300-244186
• 2-biphenyl bromide
• -1,1'-BIPHENYL, 2-BROMO-2-bromo-1,1'-biphenyl2-BROMOBIPHENYL2-BROMODIPHENYLBROMOBIPHENYL(2-)PBB NO 12-bromo-1'-biphenylBiphenyl, 2-bromo-o-Bromobiphenyl2-Brombiphenylpbb 12-BROMOBIPHENYL 98.0+%2-Biphenylyl bromide2-PhenylbromobenzeneBiphenyl-2-yl bromide;2-Bromobiphenyl
• NCGC00091586-02
• UNII-GXS4234YXD
• 2-Bromo-1,1'-biphenyl #
• DTXCID704638
• NS00021835
• DB-006029
• m-biphenyl bromide
• O-BROMODIPHENYL
• 218-141-3
• FB32315

• MDL： MFCD00000065
• Inchi： 1S/C12H9Br/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H
• InChI Key： KTADSLDAUJLZGL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1C=CC=CC=1
• BRN： 1863156

Computed Properties

• Exact Mass: 231.98900
• Monoisotopic Mass: 231.988763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.352
• Melting Point: 1.5-2 ºC
• Boiling Point: 298°C(lit.)
• Flash Point: 113 ºC
• Refractive Index: 1.628-1.63
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable, but light sensitive. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 4.11610
• Sensitiveness: Sensitive to light
• Solubility: Insoluble

2-Bromo-1,1'-biphenyl Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S23-S24/25-S37/39-S26
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Packing Group：II
• Safety Term：S26;S37/39
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Bromo-1,1'-biphenyl

Introduction to 2-Bromo-1,1'-biphenyl (CAS No. 2052-07-5)

2-Bromo-1,1'-biphenyl, also known by its CAS number 2052-07-5, is a versatile compound with significant applications in various fields of chemistry and biology. This biphenyl derivative, characterized by the presence of a bromine atom at the 2-position of one of the phenyl rings, has garnered considerable attention due to its unique chemical properties and potential in pharmaceutical and materials science.

The molecular structure of 2-Bromo-1,1'-biphenyl consists of two phenyl rings connected by a single bond, with a bromine atom substituting one of the hydrogen atoms on the first phenyl ring. This arrangement imparts specific electronic and steric properties that make it a valuable intermediate in organic synthesis. The compound's stability and reactivity are influenced by the bromine substituent, which can participate in various chemical reactions, including nucleophilic substitution and coupling reactions.

In recent years, 2-Bromo-1,1'-biphenyl has been extensively studied for its potential applications in the development of new materials and pharmaceuticals. One notable area of research is its use as a building block in the synthesis of advanced polymers and organic semiconductors. The presence of the bromine atom allows for controlled polymerization reactions, leading to materials with tailored properties such as enhanced conductivity and mechanical strength.

In the pharmaceutical industry, 2-Bromo-1,1'-biphenyl serves as a key intermediate in the synthesis of various bioactive compounds. Its reactivity and functional group versatility make it an attractive starting material for the development of drugs targeting specific biological pathways. For instance, recent studies have explored its use in the synthesis of compounds with anti-inflammatory and anticancer properties. The ability to introduce functional groups at specific positions on the biphenyl scaffold allows for the fine-tuning of pharmacological activities.

The environmental impact of 2-Bromo-1,1'-biphenyl is another area of active research. While it is not classified as a hazardous substance, understanding its behavior in environmental systems is crucial for ensuring its safe use. Studies have shown that under certain conditions, it can undergo biodegradation or transformation into less harmful compounds. However, proper handling and disposal practices are essential to minimize any potential environmental risks.

Synthesis methods for 2-Bromo-1,1'-biphenyl have been well-documented in the literature. Common approaches include direct bromination of biphenyl using bromine or N-bromosuccinimide (NBS) under controlled conditions. These methods offer high yields and good selectivity, making them suitable for large-scale production. Advances in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as using catalytic systems that reduce waste generation and energy consumption.

The physical properties of 2-Bromo-1,1'-biphenyl, including its melting point (98-99°C) and boiling point (345°C), are important considerations for its handling and storage. It is generally stable under normal conditions but should be stored away from strong oxidizing agents to prevent unwanted reactions. Its solubility in organic solvents such as dichloromethane and acetone makes it easy to handle in laboratory settings.

In conclusion, 2-Bromo-1,1'-biphenyl (CAS No. 2052-07-5) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique chemical structure and reactivity make it an invaluable intermediate in organic synthesis, materials science, and pharmaceutical research. Ongoing studies continue to uncover new possibilities for its use, highlighting its significance in advancing scientific knowledge and technological innovation.